Cas no 2442597-51-3 (1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride)

1-2-(Trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride is a high-purity organic compound featuring a pyridine core substituted with a trifluoromethyl group and an ethylamine side chain, presented as a stable dihydrochloride salt. Its structural properties, including the electron-withdrawing trifluoromethyl group, enhance reactivity and selectivity in synthetic applications, making it valuable for pharmaceutical and agrochemical research. The dihydrochloride form ensures improved solubility and handling in aqueous systems. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of fluorinated heterocycles. Its well-defined composition and consistent quality support reliable performance in complex chemical transformations.
1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride structure
2442597-51-3 structure
Product Name:1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride
CAS No:2442597-51-3
MF:C8H11Cl2F3N2
MW:263.087550401688
MDL:MFCD32062582
CID:5039936
PubChem ID:146014557
Update Time:2025-10-05

1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(Trifluoromethyl)pyridin-4-yl)ethanamine dihydrochloride
    • 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride
    • BS-18076
    • 1-(2-(Trifluoromethyl)pyridin-4-yl)ethanamine 2HCl
    • D83211
    • 1-(2-(Trifluoromethyl)pyridin-4-yl)ethanamine diHCl
    • 1-[2-(trifluoromethyl)pyridin-4-yl]ethanamine;dihydrochloride
    • 1-[2-(trifluoromethyl)pyridin-4-yl]ethanamine dihydrochloride
    • 1-[2-(trifluoromethyl)pyridin-4-yl]ethan-1-amine dihydrochloride
    • AKOS037649329
    • Z4445879658
    • CS-0162531
    • 2442597-51-3
    • 1-(2-(Trifluoromethyl)pyridin-4-yl)ethanaminedihydrochloride
    • MFCD32062582
    • EN300-28338650
    • MDL: MFCD32062582
    • Inchi: 1S/C8H9F3N2.2ClH/c1-5(12)6-2-3-13-7(4-6)8(9,10)11;;/h2-5H,12H2,1H3;2*1H
    • InChI Key: QIJNJGNTLRYJAY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(C1C=C(C=CN=1)C(C)N)(F)F

Computed Properties

  • Exact Mass: 262.0251382g/mol
  • Monoisotopic Mass: 262.0251382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9

1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride Pricemore >>

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Additional information on 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride

Recent Advances in the Study of 1-2-(Trifluoromethyl)pyridin-4-ylethan-1-amine Dihydrochloride (CAS: 2442597-51-3)

The compound 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride (CAS: 2442597-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery.

A key area of research has been the optimization of synthetic routes for 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride. Recent publications have highlighted improved methodologies that enhance yield and purity, making the compound more accessible for preclinical and clinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthesis route, which could facilitate large-scale production for further pharmacological evaluations.

Pharmacologically, this compound has been investigated for its role as a potential modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that it exhibits high affinity for specific neurotransmitter receptors, which could be leveraged in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. However, further studies are needed to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its CNS applications, 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride has also been explored in oncology research. Recent findings indicate that it may act as an inhibitor of certain kinases involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on a specific kinase pathway, suggesting its potential as a lead compound for anticancer drug development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in advancing the understanding and application of 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride.

In conclusion, the recent research on 1-2-(trifluoromethyl)pyridin-4-ylethan-1-amine dihydrochloride (CAS: 2442597-51-3) underscores its potential as a versatile scaffold in drug discovery. Continued investigations into its synthetic optimization, pharmacological properties, and therapeutic applications will be essential to unlock its full potential in the chemical biology and pharmaceutical fields.

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